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Compound of Interest

Compound Name: beta-Isatropic acid

Cat. No.: B1658104 Get Quote

In-Depth Technical Guide: β-Isatropic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Isatropic acid, a diastereomer of α-isatropic acid, is a polycyclic dicarboxylic acid. Its rigid,

three-dimensional structure, arising from the fused ring system and the specific

stereochemistry of its substituents, makes it a molecule of interest in medicinal chemistry and

materials science. This technical guide provides a comprehensive overview of β-isatropic acid,

including its chemical identity, physicochemical properties, proposed synthesis and analysis,

and potential areas of biological investigation.

Chemical Identity and Synonyms
The nomenclature and key identifiers for β-isatropic acid are summarized below.
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Identifier Value

IUPAC Name
(1S,4S)-4-phenyl-2,3-dihydro-1H-naphthalene-

1,4-dicarboxylic acid[1]

Common Name β-Isatropic acid

Synonyms Isatropic acid, cis-(-)-[1]

CAS Number 596-56-5[1]

Molecular Formula C₁₈H₁₆O₄[1]

Molecular Weight 296.32 g/mol

Physicochemical Properties
The following table summarizes key physicochemical properties of β-isatropic acid. These

values are primarily based on computational models due to the limited availability of

experimental data.

Property Value

Molecular Weight 296.32 g/mol

XLogP3 3.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 3

Exact Mass 296.104859 g/mol

Topological Polar Surface Area 74.6 Å²

Heavy Atom Count 22

Complexity 419

Experimental Protocols
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Due to the scarcity of published experimental work specifically on β-isatropic acid, the following

protocols are proposed based on established methodologies for the synthesis and analysis of

related substituted dihydronaphthalene and tetralin derivatives.

Proposed Synthetic Route
A plausible synthetic approach to obtain the cis-(1S,4S) diastereomer of 4-phenyl-2,3-dihydro-

1H-naphthalene-1,4-dicarboxylic acid could involve a stereoselective intramolecular Friedel–

Crafts reaction or a Diels-Alder reaction followed by stereoselective functionalization. A

hypothetical workflow is presented below.
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Proposed Synthetic Workflow for β-Isatropic Acid.
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Purification Protocol
Purification of the target diastereomer would likely involve a multi-step process to separate it

from other stereoisomers and reaction byproducts.

Initial Extraction: The crude reaction mixture can be subjected to liquid-liquid extraction to

remove non-polar impurities.

Crystallization: Fractional crystallization from a suitable solvent system (e.g., ethyl

acetate/hexane) can be employed to enrich the desired cis-diastereomer.

Chromatography: Preparative High-Performance Liquid Chromatography (HPLC) using a

normal or reverse-phase column is a powerful technique for separating diastereomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1658104?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017121/
https://www.benchchem.com/product/b1658104#iupac-name-and-synonyms-for-beta-isatropic-acid
https://www.benchchem.com/product/b1658104#iupac-name-and-synonyms-for-beta-isatropic-acid
https://www.benchchem.com/product/b1658104#iupac-name-and-synonyms-for-beta-isatropic-acid
https://www.benchchem.com/product/b1658104#iupac-name-and-synonyms-for-beta-isatropic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1658104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

